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Compound of Interest

Compound Name: Butylated hydroxytoluene-d21

Cat. No.: B1612495

Essential Safety and Handling Guide for
Butylated Hydroxytoluene-d21

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Butylated hydroxytoluene-d21 in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Chemical Identification:
o Chemical Name: Butylated hydroxytoluene-d21
e Synonyms: BHT-d21, 2,6-Di-tert-butyl-4-(methyl-d3)phenol-d18

e CAS Number: 128-37-0 (for non-deuterated BHT)

Hazard Identification and Personal Protective
Equipment (PPE)

Butylated hydroxytoluene is classified as a hazardous chemical that can cause irritation to the
eyes and respiratory system.[1] Ingestion of large doses may lead to nausea, vomiting, and
gastrointestinal distress.[1] Therefore, adherence to proper PPE protocols is mandatory.
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Recommended Personal Protective Equipment:

PPE Category Specification

Safety glasses with side shields or chemical
) safety goggles are required.[1][2] If there is a
Eye Protection _ ,
risk of dust blowback, a full-face respirator

should be used.[1]

Chemical-resistant gloves tested according to
EN 374 are suitable.[3]

Hand Protection

A lab coat or long-sleeved shirt and trousers
Skin and Body should be worn.[1] For tasks with a higher risk of

exposure, a disposable suit may be necessary.

For tasks that may generate dust or cause

inhalation exposure, a NIOSH-certified negative
Respiratory pressure full-face respirator with a combination

Organic Vapor/P95 cartridge is recommended.

[1]

Operational and Handling Plan

Safe handling of Butylated hydroxytoluene-d21 requires well-defined procedures to minimize
exposure and ensure a safe laboratory environment.

Workflow for Safe Handling:
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Safe Handling Workflow for Butylated Hydroxytoluene-d21
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Experimental Protocol: Spill Cleanup
In the event of a spill, follow these steps to ensure safety and proper cleanup:

o Evacuate and Ventilate: Immediately alert others in the area and evacuate if necessary.
Ensure the area is well-ventilated.

o Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in the
table above.

o Contain the Spill: For solid spills, carefully sweep the material to avoid dust formation and
place it into a suitable container for disposal.[1][4] Non-sparking tools should be used.[1][5]

o Decontaminate: Clean the contaminated surface thoroughly with soap and water.[1]

» Dispose of Waste: All cleanup materials and contaminated PPE should be placed in a
sealed, labeled container for proper disposal according to institutional and local regulations.

Disposal Plan

Butylated hydroxytoluene is classified as very toxic to aquatic life with long-lasting effects.[3][4]
[6] Therefore, it is crucial to prevent it from entering surface or ground waters.[1]

Disposal Guidelines:
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Waste Type Disposal Procedure

Dispose of as a hon-hazardous waste in

accordance with applicable federal, state, and
Unused Chemical local regulations.[1] Uncontaminated BHT is

generally considered non-hazardous waste and

can typically be landfilled.[1]

Items such as gloves, wipes, and disposable
labware that are contaminated with Butylated
_ _ hydroxytoluene-d21 should be collected in a
Contaminated Materials ) ) )
designated, sealed waste container. Dispose of
in accordance with local, state, and federal

regulations.[4]

Empty containers should be taken to an
Empty Containers approved waste handling site for recycling or

disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1612495#personal-protective-equipment-for-
handling-butylated-hydroxytoluene-d21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1612495#personal-protective-equipment-for-handling-butylated-hydroxytoluene-d21
https://www.benchchem.com/product/b1612495#personal-protective-equipment-for-handling-butylated-hydroxytoluene-d21
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1612495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

